3-(2-Bromo-4,5-difluorophenoxy)propanoic acid

• CAS No.: 911826-30-7
• Molecular Formula: C9H7BrF2O3
• Molecular Weight: 281.05 g/mol
• IUPAC Name: 3-(2-bromo-4,5-difluorophenoxy)propanoic acid
• InChI: InChI=1S/C9H7BrF2O3/c10-5-3-6(11)7(12)4-8(5)15-2-1-9(13)14/h3-4H,1-2H2,(H,13,14)
• InChI Key: ZEAZKNKIQPOWSS-UHFFFAOYSA-N
• SMILES: C1=C(C(=CC(=C1F)F)Br)OCCC(=O)O

Description

3-(2-Bromo-4,5-difluorophenoxy)propanoic acid is a useful research compound. Its molecular formula is C9H7BrF2O3 and its molecular weight is 281.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1.68 g of NaOH (42 mmol) in 5 mL of water was added slowly to the suspension of 2.29 mL (20 mmol) 2-bromo-4,5-difluorophenol and 3.07 g (20 mmol) 3-bromopropionic acid. The mixture was heated at 100° C. in an oil bath for 5 hours, and then allowed to cool to room temperature. Water was added to completely dissolve any solid material and the reaction mixture was made acidic with concentrated HCl. The product was extracted into ether (3 times), and the combined organic layers was dried over Na2SO4 and evaporated to give 3.7 g (66%) of the title compound as a light brown solid. 1H NMR (300 MHz, CDCl3): δ 7.4 (t, 1H), 6.8 (q, 1H), 4.3 (t, 2H), 2.9 (t, 2H).